Cas no 476633-98-4 (N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2,4-dimethoxybenzamide)

• Product Name: N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2,4-dimethoxybenzamide
• CAS No: 476633-98-4
• MF: C₂₂H₁₉N₃O₃
• MW: 373.404565095901
• CID: 3357026
• PubChem ID: 4384381
• Update Time: 2025-05-23

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• BENZAMIDE, N-[4-(1H-BENZIMIDAZOL-2-YL)PHENYL]-2,4-DIMETHOXY-
• N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-2,4-dimethoxybenzamide
• WAY-270360
• N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2,4-dimethoxybenzamide
• F0725-0384
• Sirtuin modulator 6
• HY-155988
• AKOS008540169
• TS-09184
• CS-0890794
• Oprea1_212769
• SCHEMBL2739970
• 476633-98-4
• N-[4-(1H-benzimidazol-2-yl)phenyl]-2,4-dimethoxybenzamide
• N-[4-(1H-1,3-BENZODIAZOL-2-YL)PHENYL]-2,4-DIMETHOXYBENZAMIDE

• Inchi： 1S/C22H19N3O3/c1-27-16-11-12-17(20(13-16)28-2)22(26)23-15-9-7-14(8-10-15)21-24-18-5-3-4-6-19(18)25-21/h3-13H,1-2H3,(H,23,26)(H,24,25)
• InChI Key： FTPMCWPNLDTGMY-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(NC1C=CC(=CC=1)C1=NC2C=CC=CC=2N1)=O)OC

Computed Properties

• Exact Mass: 373.14264148g/mol
• Monoisotopic Mass: 373.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2,4-dimethoxybenzamide

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2,4-dimethoxybenzamide: A Comprehensive Overview

The compound with CAS No 476633-98-4, known as N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2,4-dimethoxybenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of drug discovery, materials science, and biomedical research. This compound is characterized by its unique structural features, which include a benzodiazole moiety and a dimethoxybenzamide group, making it a promising candidate for various applications.

Recent studies have highlighted the potential of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2,4-dimethoxybenzamide in the development of targeted drug delivery systems. The benzodiazole ring is known for its ability to act as a scaffold for bioactive molecules, while the dimethoxy substitution enhances the compound's stability and solubility. These properties make it an ideal candidate for use in anticancer therapies, where precise targeting and controlled release are critical.

One of the most groundbreaking findings related to this compound is its role in photodynamic therapy (PDT). Researchers have discovered that the benzodiazole moiety exhibits strong absorption in the near-infrared region, enabling it to generate reactive oxygen species (ROS) upon light activation. This property has been leveraged to develop PDT agents that can selectively destroy cancer cells while sparing healthy tissue. The integration of the dimethoxybenzamide group further enhances the compound's photostability and biocompatibility, making it a versatile tool in this therapeutic area.

In addition to its medical applications, N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2,4-dimethoxybenzamide has shown promise in the field of optoelectronics. Its unique electronic properties make it a potential candidate for use in organic light-emitting diodes (OLEDs) and solar cells. The compound's ability to efficiently transport charge carriers and emit light at specific wavelengths has been validated through extensive computational modeling and experimental studies.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzodiazole ring via condensation reactions and the subsequent introduction of the dimethoxy substitution through nucleophilic aromatic substitution. These steps require precise control over reaction conditions to ensure high yields and purity.

Despite its numerous advantages, the practical application of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2,4-dimethoxybenzamide faces several challenges. One major concern is its relatively high cost of production due to the complexity of its synthetic pathway. Additionally, further research is needed to fully understand its long-term biocompatibility and potential toxicity profiles.

In conclusion, N-4-(1H-1,3-benzodiazol-2-y phenyl)-2,4-dimethoxybenzamide represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structural features and functional groups make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in shaping the future of science and technology.